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Compound of Interest

Compound Name: 2-(4-Cyclohexylphenoxy)ethanol

Cat. No.: B085848

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a summary of the currently available information on 2-(4-
Cyclohexylphenoxy)ethanol, a chemical compound identified by the CAS number 1020-00-4.
Despite a comprehensive search of scientific literature and chemical databases, detailed
technical data regarding its physicochemical properties, toxicological profile, specific
applications, and biological activity remains limited in publicly accessible resources. This
document presents the available information and highlights areas where data is currently
unavailable.

Physicochemical Properties

Quantitative physicochemical data for 2-(4-Cyclohexylphenoxy)ethanol is not readily
available in the searched scientific literature. The following table summarizes the basic
identification information.
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Property Value Source
CAS Number 1020-00-4 [1]
2-(4-

Chemical Name
Cyclohexylphenoxy)ethanol

Ethanol, 2-(4-
cyclohexylphenoxy)-; (2-

Synonyms Hydroxy-aethyl)-(4-cyclohexyl-  [1]
phenyl)-aether; 2-(p-
Cyclohexyl-phenoxy)ethanol

Molecular Formula C14H2002 Inferred from structure

Molecular Weight 220.31 g/mol Inferred from structure

Toxicological and Safety Data

Detailed toxicological studies providing quantitative data such as LD50 values for oral, dermal,
or inhalation routes of exposure for 2-(4-Cyclohexylphenoxy)ethanol could not be located.
General hazard information is also not available. For safe handling of this and any chemical, it
is recommended to consult a comprehensive Safety Data Sheet (SDS) from a commercial
supplier.

Synthesis and Experimental Protocols

A specific, detailed experimental protocol for the synthesis of 2-(4-
Cyclohexylphenoxy)ethanol is not described in the available literature. However, general
synthetic routes for similar phenoxyethanol derivatives can be inferred. For instance, a
common method for preparing such compounds is the ethoxylation of the corresponding
phenol. In the case of 2-(4-Cyclohexylphenoxy)ethanol, this would involve the reaction of 4-
cyclohexylphenol with ethylene oxide.

A potential synthetic pathway is illustrated below. This diagram represents a logical chemical
relationship rather than a documented experimental workflow.
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Caption: Proposed synthesis of 2-(4-Cyclohexylphenoxy)ethanol.

Applications and Research

There is a lack of specific information regarding the research and industrial applications of 2-(4-
Cyclohexylphenoxy)ethanol in the reviewed literature. While related phenoxyethanol
compounds find use as solvents, preservatives, and in the synthesis of pharmaceuticals and
fragrances, the specific utility of the cyclohexyl derivative is not documented.

Biological Activity and Signaling Pathways

No studies detailing the biological activity, mechanism of action, or interaction of 2-(4-
Cyclohexylphenoxy)ethanol with any signaling pathways were identified. The general
biological effects of ethanol are well-documented and involve interactions with various
neurotransmitter systems and cellular signaling cascades. However, it is crucial to note that the
addition of the 4-cyclohexylphenoxy group would significantly alter the molecule's properties,
and its biological effects cannot be extrapolated from those of simple ethanol.
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The following diagram illustrates a generalized workflow for investigating the potential
biological activity of a novel compound like 2-(4-Cyclohexylphenoxy)ethanol.
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Caption: General workflow for drug discovery and development.

In conclusion, 2-(4-Cyclohexylphenoxy)ethanol is a defined chemical entity for which detailed
scientific characterization and application data are not widely available in the public domain.
Further research is required to elucidate its physicochemical properties, toxicological profile,
and potential applications in science and industry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
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